Cas no 100058-70-6 (Benzoic acid, 2-(ethylthio)-, ethyl ester)

• Product Name: Benzoic acid, 2-(ethylthio)-, ethyl ester
• CAS No: 100058-70-6
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1124820
• PubChem ID: 13012964
• Update Time: 2025-04-20

Benzoic acid, 2-(ethylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(ethylthio)-, ethyl ester
• ethyl 2-ethylsulfanylbenzoate
• SCHEMBL9219368
• KPBGTWGFCNKPOM-UHFFFAOYSA-N
• Ethyl 2-(ethylsulfanyl)benzoate
• DTXSID20515166
• 100058-70-6

• Inchi： 1S/C11H14O2S/c1-3-13-11(12)9-7-5-6-8-10(9)14-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： KPBGTWGFCNKPOM-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3